Cas no 883961-70-4 (N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide)

• Product name: N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide
• CAS No: 883961-70-4
• MF: C₂₃H₁₉NO₆
• MW: 405.400066614151
• CID: 5437732

N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3,4-dimethoxyphenyl)-8-methyl-4-oxochromen-2-yl]furan-2-carboxamide
• N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide

• Inchi： 1S/C23H19NO6/c1-13-6-4-7-15-20(25)19(14-9-10-16(27-2)18(12-14)28-3)23(30-21(13)15)24-22(26)17-8-5-11-29-17/h4-12H,1-3H3,(H,24,26)
• InChI Key： LHLNWSZPIRZNGP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1OC2=C(C)C=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide

Introduction to N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide (CAS No. 883961-70-4)

N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 883961-70-4, belongs to the chromenone class of heterocyclic compounds, which are widely studied for their pharmacological properties. The presence of multiple functional groups, including a furan moiety and an amide group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide incorporates several key elements that contribute to its potential therapeutic efficacy. The chromenone core is known for its antioxidant and anti-inflammatory properties, while the 3,4-dimethoxyphenyl substituent enhances its interaction with biological targets. Additionally, the amide functionality at the 2-position of the furan ring introduces a polar moiety that can improve solubility and bioavailability, crucial factors for drug-like properties.

In recent years, there has been a growing interest in chromenone derivatives due to their diverse biological activities. Studies have shown that these compounds exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and degenerative diseases. The amide group in N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity.

Recent research has highlighted the potential of this compound in addressing neurological disorders. The chromenone scaffold has been reported to possess neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The combination of the furan and amide groups may contribute to its ability to cross the blood-brain barrier, a critical requirement for effective central nervous system therapies.

The synthesis of N-3-(3,4-dimethoxyphenyl)-8-methyl-4-oxo-4H-chromen-2-ylfuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3,4-dimethoxyphenyl group at the 3-position of the chromenone ring is a key step in determining the compound's overall bioactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of N-3-(3,4-dimethoxyphenyl)-8-methyl-4 oxo - 4H-chromen - 2 - ylfuran - 2 - carboxamide is essential for understanding its potential as a drug candidate. Studies have focused on assessing its solubility, stability, and metabolic pathways. The presence of polar functional groups enhances solubility in water-based environments, which is favorable for oral administration. Additionally, the stability under various conditions ensures that the compound remains effective throughout its shelf life.

The toxicological profile of this compound is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated low toxicity at therapeutic doses, suggesting its safety for further development. However, comprehensive toxicological assessments are necessary to identify any potential side effects or long-term risks associated with its use.

In conclusion, N - 3 - ( 3 , 4 - dimethoxyphenyl ) - 8 - methyl - 4 - oxo - 4 H - chromen - 2 - ylfuran - 2 - carboxamide ( CAS No . 883961 - 70 - 4 ) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its chromenone core and functional groups contribute to its therapeutic potential in various diseases, particularly neurological disorders. Further research is warranted to explore its full pharmacological profile and develop it into a novel therapeutic agent.